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Introduction
GB1908 is a potent and selective small molecule inhibitor of Galectin-1 (Gal-1), a β-

galactoside-binding lectin implicated in various pro-tumorigenic and immunosuppressive

mechanisms.[1][2][3] By targeting the carbohydrate recognition domain of Gal-1, GB1908
effectively attenuates its downstream effects, such as the induction of T-cell apoptosis and the

production of immunosuppressive cytokines.[2][3][4] These characteristics make GB1908 a

valuable tool for in vitro studies aimed at understanding the role of Gal-1 in cancer biology and

for the preclinical evaluation of novel cancer immunotherapies.

This document provides detailed protocols for utilizing GB1908 in two key in vitro cell culture

assays: a T-cell apoptosis assay using Jurkat cells and a cytokine inhibition assay in a tumor

microenvironment co-culture model.

Quantitative Data Summary
The following table summarizes the key quantitative data for GB1908 based on available

literature.
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Parameter Value
Cell
Line/System

Species Reference

Ki (Galectin-1) 57 nM - Human [5]

Ki (Galectin-1) 72 nM - Mouse [5]

Selectivity
>50-fold over

Galectin-3
- - [5]

IC50 (Gal-1-

induced

apoptosis)

850 nM Jurkat cells Human [5][6]

Galectin-1 Signaling Pathway in T-Cell Apoptosis
Galectin-1 binding to glycosylated receptors on the surface of T-cells, such as CD7, CD43, and

CD45, triggers a signaling cascade that leads to apoptosis.[2] This process can involve both

caspase-dependent and -independent pathways. Key signaling events include the activation of

the JNK/c-Jun/AP-1 pathway and the involvement of the Fas death receptor, ultimately leading

to the activation of executioner caspases like caspase-3.[1][2]
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Galectin-1 Induced T-Cell Apoptosis Signaling Pathway
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General In Vitro Assay Workflow for GB1908
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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